Cas no 2229268-35-1 (tert-butyl N-methyl-N-2-(4-methyl-1H-imidazol-5-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-methyl-N-2-(4-methyl-1H-imidazol-5-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2229268-35-1
• MF: C₁₃H₂₁N₃O₃
• MW: 267.32414317131
• CID: 6298065
• PubChem ID: 165655002
• Update Time: 2025-07-17

tert-butyl N-methyl-N-2-(4-methyl-1H-imidazol-5-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-2-(4-methyl-1H-imidazol-5-yl)-1-oxopropan-2-ylcarbamate
• tert-butyl N-methyl-N-[2-(4-methyl-1H-imidazol-5-yl)-1-oxopropan-2-yl]carbamate
• EN300-1887585
• 2229268-35-1

• Inchi： 1S/C13H21N3O3/c1-9-10(15-8-14-9)13(5,7-17)16(6)11(18)19-12(2,3)4/h7-8H,1-6H3,(H,14,15)
• InChI Key： PGAWYRJWPLOOTF-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1=C(C)NC=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.15829154g/mol
• Monoisotopic Mass: 267.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.3Ų

Additional information on tert-butyl N-methyl-N-2-(4-methyl-1H-imidazol-5-yl)-1-oxopropan-2-ylcarbamate

Comprehensive Analysis of tert-butyl N-methyl-N-2-(4-methyl-1H-imidazol-5-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2229268-35-1)

The compound tert-butyl N-methyl-N-2-(4-methyl-1H-imidazol-5-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2229268-35-1) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butyl carbamate group and a 4-methyl-1H-imidazole moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and other targeted therapies.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for tert-butyl N-methyl-N-2-(4-methyl-1H-imidazol-5-yl)-1-oxopropan-2-ylcarbamate?" The synthesis typically involves multi-step organic reactions, including protection-deprotection strategies and coupling reactions. The tert-butyl group serves as a protecting group for the carbamate functionality, while the 4-methyl-1H-imidazole ring contributes to the compound's ability to interact with biological targets. This dual functionality makes it a versatile building block in medicinal chemistry.

In the context of current research trends, tert-butyl N-methyl-N-2-(4-methyl-1H-imidazol-5-yl)-1-oxopropan-2-ylcarbamate is often discussed alongside topics like "small molecule drug discovery" and "structure-activity relationship (SAR) studies." Its molecular framework allows for modifications that can optimize binding affinity and selectivity, which are critical factors in the design of new therapeutics. Additionally, the compound's CAS No. 2229268-35-1 is frequently referenced in patent literature, highlighting its commercial and scientific relevance.

Another area of interest is the compound's potential role in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug development. The imidazole ring in its structure can serve as a ligand for E3 ubiquitin ligases, making it a candidate for use in bifunctional molecules that degrade target proteins. This aligns with the growing demand for innovative therapeutic strategies, as evidenced by searches for "PROTACs and imidazole derivatives."

From a physicochemical perspective, tert-butyl N-methyl-N-2-(4-methyl-1H-imidazol-5-yl)-1-oxopropan-2-ylcarbamate exhibits moderate solubility in organic solvents, which is advantageous for laboratory-scale synthesis. Its stability under various conditions has also been a topic of investigation, particularly in relation to "storage and handling of carbamate derivatives." Researchers often seek information on optimal storage conditions to ensure the compound's integrity over time.

The compound's relevance extends to academic settings, where it is used as a teaching tool for advanced organic chemistry concepts. Searches such as "how to characterize tert-butyl carbamate derivatives using NMR" reflect its utility in spectroscopic analysis. The presence of both tert-butyl and imidazole groups provides distinct signals in NMR spectra, making it an excellent example for students learning structural elucidation techniques.

In summary, tert-butyl N-methyl-N-2-(4-methyl-1H-imidazol-5-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2229268-35-1) is a multifaceted compound with broad applications in drug discovery and chemical education. Its unique structural features and adaptability to modern therapeutic approaches ensure its continued prominence in scientific literature and industrial research.